Triamcinolone Acetonide: A Comprehensive Technical Guide to its Synthesis and Chemical Properties
Triamcinolone Acetonide: A Comprehensive Technical Guide to its Synthesis and Chemical Properties
For Researchers, Scientists, and Drug Development Professionals
Triamcinolone (B434) acetonide is a potent synthetic corticosteroid widely utilized for its anti-inflammatory, anti-allergic, and immunosuppressive properties.[1][2] This technical guide provides an in-depth overview of its synthesis, chemical characteristics, and mechanism of action, tailored for professionals in the fields of research, science, and drug development.
Chemical Properties
Triamcinolone acetonide is a white to off-white crystalline powder.[3][4] It is a fluorinated corticosteroid and a more potent derivative of triamcinolone, being approximately eight times as potent as prednisone (B1679067).[5][6]
Quantitative Data
A summary of the key chemical and physical properties of triamcinolone acetonide is presented in the table below for easy reference and comparison.
| Property | Value | Source(s) |
| Molecular Formula | C₂₄H₃₁FO₆ | [1] |
| Molar Mass | 434.504 g·mol⁻¹ | [5] |
| Melting Point | ~274-278°C (with decomposition) | [3][7] |
| pKa | 12.87 ± 0.10 (Predicted) | [6] |
| Solubility | ||
| Practically insoluble in water | [3][4] | |
| Sparingly soluble in ethanol (B145695) (96%) | [3][8] | |
| Soluble in DMSO and DMF (~20 mg/ml) | [9] | |
| Soluble in ethanol (~5 mg/ml) | [9] | |
| Soluble in chloroform | [3] | |
| Slightly soluble in acetone | [3] | |
| Optical Rotation [α]²³_D_ | +109° (c = 0.75 in chloroform) | [7] |
| UV/Vis. λmax | 240 nm | [9] |
Stability
The stability of triamcinolone acetonide is influenced by pH and the presence of other substances. It exhibits maximal stability in aqueous solutions at a pH of approximately 3.4.[10][11] Above pH 5.5, its decomposition increases, a process that can be catalyzed by trace metals.[10][12] The primary degradation products include a 21-aldehyde and a 17-carboxylic acid, formed through oxidation.[12][13] The compound is combustible and incompatible with strong oxidizing agents.[3][8] For storage, it is recommended to keep it in a refrigerator in tight, light-resistant containers.[4][6]
Synthesis of Triamcinolone Acetonide
The synthesis of triamcinolone acetonide can be achieved through several routes, often starting from precursors like cortisol or prednisone acetate (B1210297). A common method involves the conversion of triamcinolone to its acetonide derivative.
General Synthesis Pathway
A representative synthesis of triamcinolone acetonide involves the ketalization of triamcinolone with acetone. This reaction protects the 16α and 17α hydroxyl groups, enhancing the molecule's potency and stability.[14] The overall process can be visualized as a multi-step procedure that may include oxidation, condensation, epoxidation, and fluorination reactions to build the core triamcinolone structure, followed by the final acetonide formation.[15]
Caption: Generalized synthesis pathway of Triamcinolone Acetonide.
Experimental Protocol: Acetonide Formation
The following protocol outlines a general procedure for the formation of the acetonide from triamcinolone, based on commonly cited laboratory methods.
Materials:
-
9α-fluoro-11β,16α,17α,21-tetrahydroxy-1,4-pregnadiene-3,20-dione (Triamcinolone)
-
Acetone (hot)
-
Concentrated Hydrochloric Acid
-
Ethyl Acetate
-
Dilute Sodium Bicarbonate Solution
-
Saturated Saline Solution
-
Petroleum Ether
Procedure:
-
Dissolve 250 mg of 9α-fluoro-11β,16α,17α,21-tetrahydroxy-1,4-pregnadiene-3,20-dione in 70 ml of hot acetone.[3]
-
Add 7 drops of concentrated hydrochloric acid to the solution.[3]
-
Boil the mixture for 3 minutes.[3]
-
Allow the reaction mixture to stand at room temperature for 17 hours.[3]
-
Pour the reaction mixture into a dilute sodium bicarbonate solution and extract with ethyl acetate.[3]
-
Wash the ethyl acetate extract with a saturated saline solution, then dry and evaporate to yield a colorless glass.[3]
-
Crystallize the residue from an acetone-petroleum ether mixture to obtain 9α-fluoro-11β,21-dihydroxy-16α,17α-isopropylidenedioxy-1,4-pregnadiene-3,20-dione (Triamcinolone Acetonide).[3]
-
Further recrystallizations from acetone-petroleum ether can be performed to improve purity.[3]
Mechanism of Action
Triamcinolone acetonide functions as a glucocorticoid receptor agonist.[1][5] Its anti-inflammatory and immunosuppressive effects are mediated through its interaction with these receptors.
Signaling Pathway
The mechanism of action involves a series of steps beginning with the binding of triamcinolone acetonide to cytosolic glucocorticoid receptors. This binding event triggers a conformational change in the receptor, leading to its translocation into the nucleus. Inside the nucleus, the drug-receptor complex binds to glucocorticoid response elements (GREs) on DNA, which in turn modulates the transcription of specific genes.[1][16] This results in the increased synthesis of anti-inflammatory proteins, such as lipocortin-1 (annexin-1), and the decreased production of pro-inflammatory mediators, including cytokines (e.g., IL-1, IL-6, TNF-α), prostaglandins, and leukotrienes.[16][17][18]
Caption: Signaling pathway of Triamcinolone Acetonide.
Biological Activity Assays
The biological activity of triamcinolone acetonide can be assessed through various in vitro and in vivo assays.
In Vitro Assay: Inhibition of Pro-inflammatory Mediators A common method involves measuring the inhibition of prostaglandin (B15479496) E2 (PGE2) production in cell cultures, such as human osteoarthritic chondrocytes.
Experimental Protocol:
-
Culture human osteoarthritic chondrocytes.
-
Stimulate inflammation in the cells using an agent like tumor necrosis factor-alpha (TNFα).
-
Introduce triamcinolone acetonide at varying concentrations to the cell cultures.
-
After a specific incubation period (e.g., 21 days), measure the levels of PGE2 in the cell culture medium using an enzyme-linked immunosorbent assay (ELISA).[19][20]
-
The reduction in PGE2 levels in the presence of triamcinolone acetonide indicates its anti-inflammatory activity.[19]
In Vivo Assay: Murine Ear Edema Model The anti-inflammatory potency can also be evaluated in animal models, such as the arachidonic acid-induced murine ear edema model.
Experimental Protocol:
-
Topically apply a solution of triamcinolone acetonide to the ears of mice.
-
After a set period, induce edema by applying arachidonic acid to the ears.
-
Measure the extent of ear swelling at various time points after induction.
-
The suppression of edema compared to control groups indicates the in vivo anti-inflammatory efficacy of the triamcinolone acetonide formulation.[21][22]
References
- 1. Triamcinolone Acetonide | C24H31FO6 | CID 6436 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. guinama.com [guinama.com]
- 3. Triamcinolone acetonide | 76-25-5 [chemicalbook.com]
- 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
- 5. Triamcinolone acetonide - Wikipedia [en.wikipedia.org]
- 6. Page loading... [wap.guidechem.com]
- 7. Triamcinolone acetonide CAS#: 76-25-5 [m.chemicalbook.com]
- 8. 76-25-5 CAS MSDS (Triamcinolone acetonide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 9. cdn.caymanchem.com [cdn.caymanchem.com]
- 10. Stability of triamcinolone acetonide solutions as determined by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. US20180036263A1 - Stabilized formulation of triamcinolone acetonide - Google Patents [patents.google.com]
- 12. The Role of Excipients in the Stability of Triamcinolone Acetonide in Ointments - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Triamcinolone acetonide [sitem.herts.ac.uk]
- 15. CN104231031A - Preparation method of triamcinolone acetonide - Google Patents [patents.google.com]
- 16. octagonchem.com [octagonchem.com]
- 17. youtube.com [youtube.com]
- 18. What is the mechanism of Triamcinolone Acetonide? [synapse.patsnap.com]
- 19. researchgate.net [researchgate.net]
- 20. In-vitro release of triamcinolone acetonide from saturated dissolvable sinus dressings - PMC [pmc.ncbi.nlm.nih.gov]
- 21. sopharcos.com [sopharcos.com]
- 22. Biological activity and characteristics of triamcinolone-acetonide formulated with the self-regulating drug carriers, Transfersomes - PubMed [pubmed.ncbi.nlm.nih.gov]
